Cas no 937-27-9 (2,5-PDC)

2,5-PDC structure

Product Name:2,5-PDC

CAS No:937-27-9

Molecular Formula:C₆H₅NO₄

Molecular Weight:155.108201742172

MDL:MFCD09991932

CID:752564

PubChem ID:11846406

2,5-PDC Properties

Names and Identifiers

- 1H-Pyrrole-2,5-dicarboxylic acid
- pyrrole-2,5-dicarboxylic acid
- pyrrole-2,5-dicarboxylic
- JLUIOEOHOOLSJC-UHFFFAOYSA-N
- 1-H-pyrrole-2,5-dicarboxylic acid
- BBL034425
- 5938AC
- STL383205
- FCH879078
- ST2401765
- AX8250431
- A844689
- Q27139411
- Pyrrole-2,5-dicarboxylic acid (6CI, 7CI, 8CI)
- 2,5-PDC
- YSWG648
- AMY5008
- FT-0652334
- DTXSID80474366
- MFCD09991932
- SB62295
- SCHEMBL70048
- EN300-159636
- Z1198267259
- AKOS006311963
- DS-17822
- SY114076
- CHEBI:71161
- 1H-pyrrole-2,5-dicarboxylicAcid
- 2,5-pyrroldicarboxylic acid
- CS-0102794
- 937-27-9
- J-504746
- pyrrole-2, 5-dicarboxylic acid
- pyrrole-2,5-dicarboxylate
- DTXCID70425180
- DB-079674
- 1H-pyrrole-2,5-dicarboxylate
- +Expand
- MDL： MFCD09991932
- InChIKey： JLUIOEOHOOLSJC-UHFFFAOYSA-N
- Inchi： 1S/C6H5NO4/c8-5(9)3-1-2-4(7-3)6(10)11/h1-2,7H,(H,8,9)(H,10,11)
- SMILES： O=C(C1NC(C(O)=O)=CC=1)O

Computed Properties

Exact Mass: 155.02185764g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 155.02185764g/mol
Heavy Atom Count: 11
Complexity: 171
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 90.4

Experimental Properties

Boiling Point: 528.2±35.0°C at 760 mmHg
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: 273.2±25.9 °C
Density: 1.7±0.1 g/cm3

2,5-PDC Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006F38-50mg	1H-Pyrrole-2,5-dicarboxylic acid	937-27-9	97%	50mg	$14.00	2024-04-20
A2B Chem LLC	AC98692-50mg	1H-Pyrrole-2,5-dicarboxylic acid	937-27-9	97%	50mg	$13.00	2024-07-18
Aaron	AR006FBK-50mg	1H-Pyrrole-2,5-dicarboxylic acid	937-27-9	97%	50mg	$13.00	2024-07-18
abcr	AB400308-250 mg	1H-Pyrrole-2,5-dicarboxylic acid, 95%; .	937-27-9	95%	250mg	€242.80	2023-04-25
Alichem	A109004996-250mg	1H-Pyrrole-2,5-dicarboxylic acid	937-27-9	97%	250mg	$247.80	2023-08-31
Ambeed	A163689-50mg	1H-Pyrrole-2,5-dicarboxylic acid	937-27-9	97%	50mg	$17.0	2024-04-16
Chemenu	CM126451-50mg	1H-pyrrole-2,5-dicarboxylic acid	937-27-9	95%+	50mg	$60	2021-08-05
Crysdot LLC	CD11009238-1g	1H-Pyrrole-2,5-dicarboxylic acid	937-27-9	97%	1g	$337	2024-07-19
Enamine	EN300-159636-0.05g	1H-pyrrole-2,5-dicarboxylic acid	937-27-9	95%	0.05g	$86.0	2023-05-03
eNovation Chemicals LLC	Y0987133-1g	1H-Pyrrole-2,5-dicarboxylic acid	937-27-9	95%	1g	$320

2,5-PDC Synthesis

Synthetic Circuit 1

1757-29-5

937-27-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 5 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Synthetic of pyrrole-2,5-dicarboxylic acid and its esters

Li, Wei-jie, Huaxue Shiji, 2013, 35(9), 859-861

Synthetic Circuit 2

473401-82-0

937-27-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 16 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Benzene-, pyrrole-, and furan-containing diametrically strapped calix[4]pyrroles-an experimental and theoretical study of hydrogen-bonding effects in chloride anion recognition

Yoon, Dae-Wi; Gross, Dustin E.; Lynch, Vincent M.; Sessler, Jonathan L.; Hay, Benjamin P.; et al, Angewandte Chemie, 2008, 47(27), 5038-5042

Synthetic Circuit 3

1199-64-0

937-27-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 3 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Thioamides versus amides in anion binding

Zielinski, Tomasz; Jurczak, Janusz, Tetrahedron, 2005, 61(16), 4081-4089

Synthetic Circuit 4

634-97-9

124-38-9

937-27-9

Reaction Conditions

1.1 Catalysts: Lipase CaLB (Candida antarctica) Solvents: Water ; pH 8.5, 50 °C

Reference

: Whole-cell mediated carboxylation of 2-furoic acid towards the production of renewable platform chems. and biomaterials

Lopez-Lorenzo, Ximena; Asem, Heba; Stamm, Arne; Subramaniyan, Sathiyaraj; Hakkarainen, Minna ; et al, ChemCatChem, 2023, 15(6),

Synthetic Circuit 5

109-97-7

76-02-8

68-12-2

937-27-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Chloroform ; 3 h, 60 °C
1.2 Reagents: Sodium methoxide ; 5 h, rt
1.3 Reagents: Phosphorus oxychloride Solvents: Dichloromethane ; 12 h, rt
1.4 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone , Water ; 4 h, 60 °C
1.5 Reagents: Sodium hydroxide Solvents: Water ; 4 h, reflux

Reference

: Isomeric chiral pyrrole diamides and their efficacy in enantioselective sensing of tartrate in sol-gel medium

Ghosh, Kumaresh; Majumdar, Anupam, Tetrahedron Letters, 2016, 57(32), 3629-3634

Synthetic Circuit 6

109-97-7

68-12-2

937-27-9

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Dimethylformamide ; 1 h, 80 °C
1.2 Reagents: Sodium hydroxide ; 80 °C

Reference

: Pyrrole-based bioplastics with good mechanical properties and biodegradability

, Korea, , ,

Synthetic Circuit 7

39604-60-9

937-27-9

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 5 min, 95 - 100 °C; 1 h, 95 - 100 °C; 100 °C → 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C

Reference

: Preparation of polyamide analogs possessing antibacterial, antifungal, and/or antitumor activity

, World Intellectual Property Organization, , ,

Synthetic Circuit 8

39604-60-9

937-27-9

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 5 min, 95 - 100 °C; 1 h, 95 - 100 °C; 100 °C → 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C

Reference

: Preparation of novel compounds possessing antibacterial, antifungal or antitumor activity

, World Intellectual Property Organization, , ,

Synthetic Circuit 9

937-27-9

Reaction Conditions

Reference

: Studies related to the chemistry of melanins. VIII. Pyrrole-carboxylic acids formed by oxidation or hydrolysis of melanins derived from 3,4-dihydroxyphenethylamine or (+-)-3,4-dihydroxyphenylalanine

Binns, F.; Chapman, R. F.; Robson, N. C.; Swan, George A.; Waggott, A., Journal of the Chemical Society [Section] C: Organic, 1970, (8), 1128-34

2,5-PDC Raw materials

2,5-PDC Preparation Products

2,5-PDC (937-27-9)

2,5-PDC Suppliers

J&K Scientific

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(CAS:937-27-9)

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(CAS:937-27-9)

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2,5-PDC Related Literature

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Qian Zhang,Yonghe Tang,Sirui Song,Juanjuan Peng,Weiying Lin New J. Chem., 2022,46, 14333-14337
5. Understanding in crystallization of polyethylene: the role of boron nitride (BN) particles

Hong Wu,Shaoyun Guo,Yuzhong Wang RSC Adv., 2015,5, 99812-99819
6. Polymorphism in tetra-aryl biphenyl diamine hole transport materials: resolving the conflicting literature on N, N′-diphenyl-N, N′-bis(3,3′-methylphenyl)-[(1,1′-biphenyl)]-4,4′-diamine by high-resolution powder diffraction†

Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
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Green Chem., 2020,22, 4377-4377
8. Fluorescence probing of the ferric Fenton reaction via novel chelation†

Dhiraj P. Murale,Yoon-Sup Lee,David G. Churchill Chem. Commun., 2014,50, 359-361
9. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
10. An acoustofluidic device for efficient mixing over a wide range of flow rates†

Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248

937-27-9 (2,5-PDC) Related Products

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Amadis Chemical Company Limited

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Price($):300.0/1498.0